Cas no 936250-24-7 (3,4-difluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid)

• Product Name: 3,4-difluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid
• CAS No: 936250-24-7
• MF: C₈H₆BF₅O₃
• MW: 255.934460163116
• CID: 999906
• PubChem ID: 17750153
• Update Time: 2025-04-20

3,4-difluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [3,4-difluoro-5-(2,2,2-trifluoroethoxy)phenyl]boronic acid
• 3-(2,2,2-trifluoro-ethoxy)-4,5-difluoro-benzeneboronic acid
•  
• 3,4-difluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid
• EN300-18728906
• starbld0019069
• 936250-24-7
• SCHEMBL2554382
• (3,4-Difluoro-5-(2,2,2-trifluoroethoxy)phenyl)boronic acid
• 3-(2,2,2-Trifluoroethoxy)-4,5-difluorobenzeneboronic acid
• AT34800
• Z3247524318
• DTXSID70590302

• Inchi： 1S/C8H6BF5O3/c10-5-1-4(9(15)16)2-6(7(5)11)17-3-8(12,13)14/h1-2,15-16H,3H2
• InChI Key： CDDYENUINDWWMW-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(B(O)O)C=C1OCC(F)(F)F)F

Computed Properties

• Exact Mass: 256.03300
• Monoisotopic Mass: 256.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.69000
• LogP: 0.58570